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Compound of Interest

Compound Name: Tetradecylphosphocholine

Cat. No.: B1204420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Tetradecylphosphocholine (also known as Fos-choline-14) stock solutions for various

laboratory applications, including the solubilization and purification of membrane proteins such

as G protein-coupled receptors (GPCRs).[1]

Physicochemical Data and Solubility
Tetradecylphosphocholine is a zwitterionic surfactant commonly used in membrane

biochemistry.[1] Its properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₉H₄₂NO₄P [1]

Molecular Weight 379.5 g/mol [1][2]

Purity ≥95% to >99.5% [1][2][3]

Appearance White crystalline powder/solid [1][2]

Critical Micelle Concentration

(CMC)

Approximately 0.12 mM

(0.0046%) in H₂O
[1][2]

Solubility

   PBS (pH 7.2) 25 mg/mL [1]

   DMF 15 mg/mL [1]

   DMSO 15 mg/mL [1]

   Ethanol 15 mg/mL [1]

   Water > 1 g in 9 mL (>111 mg/mL) [4]

Experimental Protocols
Materials

Tetradecylphosphocholine powder

Solvent of choice (e.g., sterile PBS pH 7.2, DMF, DMSO, Ethanol, or sterile ultrapure water)

Sterile conical tubes or vials (glass is recommended for organic solvents)[5]

Calibrated analytical balance

Spatula

Vortex mixer

Magnetic stirrer and stir bar (optional, for larger volumes)
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Sterile filtration unit (e.g., 0.22 µm syringe filter)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves[6]

Preparation of a 25 mg/mL Stock Solution in PBS (pH
7.2)
This protocol describes the preparation of 10 mL of a 25 mg/mL Tetradecylphosphocholine
stock solution in PBS.

Aseptic Technique: Perform all steps in a laminar flow hood or on a clean laboratory bench to

maintain sterility.

Weighing: Tare a sterile conical tube on a calibrated analytical balance. Carefully weigh 250

mg of Tetradecylphosphocholine powder directly into the tube.

Solvent Addition: Add 10 mL of sterile PBS (pH 7.2) to the tube containing the powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. For larger volumes, a magnetic stirrer can be used at room temperature. Gentle

warming (e.g., to 37°C) may be applied to aid dissolution if necessary, but avoid excessive

heat.

Sterile Filtration: To ensure the solution is free of microbial contaminants, pass it through a

0.22 µm sterile syringe filter into a new sterile tube.

Labeling and Storage: Clearly label the tube with the compound name, concentration,

solvent, date of preparation, and initials of the preparer. Store the stock solution at -20°C for

long-term stability.[1][6] The stability is reported to be at least 4 years when stored at -20°C.

[1]

Handling and Storage
Personal Protective Equipment: Always wear appropriate PPE, including a lab coat, safety

glasses, and gloves when handling Tetradecylphosphocholine powder and solutions.[6]
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Storage of Powder: The solid form of Tetradecylphosphocholine should be stored at -20°C.

[1][6] Before opening, allow the container to equilibrate to room temperature to prevent

condensation of moisture, which could affect the stability of the compound.[5]

Storage of Stock Solutions:

Aqueous solutions (e.g., in PBS or water) should be stored in aliquots at -20°C to avoid

repeated freeze-thaw cycles.

Solutions in organic solvents (DMF, DMSO, Ethanol) should be stored in tightly sealed

glass vials at -20°C.[5] Avoid using plastic containers for organic solutions as plasticizers

may leach into the solution.[5]

Stability: Tetradecylphosphocholine is a saturated lipid and is relatively stable as a powder.

[5] Aqueous solutions are also stable, with a reported stability of at least 4 years when stored

at -20°C.[1]

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for preparing

Tetradecylphosphocholine stock solutions and a representative signaling pathway where this

detergent is commonly applied.
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Stock Solution Preparation
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Caption: Workflow for preparing Tetradecylphosphocholine stock solution.
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Application in GPCR Solubilization
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Caption: Role of Tetradecylphosphocholine in GPCR signaling studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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